2-Amino-2-(5-methoxy-1H-indol-3-YL)acetic acid

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• SMILES: COC1=CC2=C(C=C1)NC=C2C(C(=O)O)N
• InChI: InChI=1S/C11H12N2O3/c1-16-6-2-3-9-7(4-6)8(5-13-9)10(12)11(14)15/h2-5,10,13H,12H2,1H3,(H,14,15)
• InChIKey: ZCFAMPDEDIUHLO-UHFFFAOYSA-N

Structural Identity and Procurement Classification

2-Amino-2-(5-methoxy-1H-indol-3-yl)acetic acid (CAS 861258-66-4; molecular formula C₁₁H₁₂N₂O₃; MW 220.22 g/mol) is a non-proteinogenic α-amino acid belonging to the 3-indolylglycine family, characterized by a 5-methoxy-substituted indole ring directly attached to the α-carbon of a glycine backbone . Unlike the canonical amino acid L-tryptophan (C₁₁H₁₂N₂O₂; MW 204.23; 3-carbon side chain) or its metabolite 5-methoxytryptophan (5-MTP; C₁₂H₁₄N₂O₃; MW 234.25; 3-carbon side chain), this compound possesses a truncated 2-carbon acetic acid backbone with the indole moiety directly at the chiral α-carbon, creating a pharmacophore structurally analogous to phenylglycine rather than phenylalanine [1]. The compound is commercially available as the racemic mixture (CAS 861258-66-4, purity ≥95%) and as the enantiopure (R)-isomer (CAS 1270276-43-1), with stereochemistry at the α-carbon critically influencing target engagement potential .

Workflow Constrained peptidomimetic design or SAR pharmacophore exploration

Selection Glycine-length C2 side chain for restricted conformational sampling

Chiral fit Racemate for initial screening; (R)-enantiomer for stereospecific studies

• [1] PubChem. 5-Methoxy-DL-tryptophan (CID 151955). Molecular Formula: C₁₂H₁₄N₂O₃; Molecular Weight: 234.25. IUPAC: 2-amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid. View Source

Differentiation from Generic Tryptophan Analogs

Scientific or industrial users cannot simply interchange this compound with the more widely available 5-methoxytryptophan (5-MTP), 5-methoxyindole-3-acetic acid (5-MIAA), or 3-indolylglycine because of three structural features that each independently alter molecular recognition, metabolic stability, and synthetic utility. First, the glycine-length side chain (Cα directly attached to the indole C3) imposes a distinct conformational constraint compared to the alanine-length chain of 5-MTP, altering the spatial presentation of the α-amino acid moiety to enzyme active sites and receptor binding pockets [1]. Second, the 5-methoxy substituent on the indole ring is established across multiple indole-based ligand series as a critical determinant of receptor subtype selectivity and binding affinity – in a related series of trans-2-(indol-3-yl)cyclopropylamine derivatives, the 5-methoxy substitution conferred a 5-HT₁A receptor affinity of 40 nM, substantially differentiated from other substitution patterns [2]. Third, the free α-amino and α-carboxylic acid functionalities enable direct incorporation into peptides via standard solid-phase synthesis, a capability absent in 5-MIAA (which lacks the α-amino group) and critically dependent on side-chain length for compatibility with ribosomal or enzymatic incorporation systems .

vs. 5-MTP

Side-chain mismatch Longer alanine-type side chain introduces rotational freedom that may alter target presentation and backbone geometry.

vs. 5-MIAA

Functional group absence Lacks the α-amino group; changes physiological ionization to anionic and prevents peptide bond formation.

vs. Unsubstituted

Receptor selectivity shift The 5-methoxy effect is target-dependent; may enhance serotonergic affinity but reduce activity at other receptor sites.

• [1] Google Patents. US5245046A – α-Amino-indole-3-acetic acids useful as anti-diabetic, anti-obesity and anti-atherosclerotic agents. Filed 1991. Claims compounds of formula α-amino-indole-3-acetic acid with substituents including 5-methoxy. View Source
• [2] Li Q et al. Synthesis and serotonin receptor affinities of a series of trans-2-(indol-3-yl)cyclopropylamine derivatives. Journal of Medicinal Chemistry, 1998. 5-Methoxy substitution: 5-HT₁A affinity 40 nM. View Source

Quantitative Differentiation Evidence

Side-Chain Length vs. 5-Methoxytryptophan

The target compound features a 2-carbon (glycine-type) side chain connecting the indole C3 to the α-carbon, whereas 5-methoxytryptophan (5-MTP, CAS 28052-84-8) possesses a 3-carbon (alanine-type) side chain. This single-carbon contraction reduces molecular weight by 14.03 Da (220.22 vs. 234.25 g/mol) and eliminates the β-methylene group, which in tryptophan and 5-MTP serves as a rotational degree of freedom modulating the indole ring's spatial orientation relative to the amino acid backbone [1]. This structural difference directly impacts incorporation efficiency in peptide synthesis and stereo-electronic complementarity within enzyme active sites evolved for tryptophan recognition.

Side-Chain Length

Cross-study comparable

C2 (glycine-type) vs. C3 (alanine-type)

ΔMW = −14.03 g/mol relative to 5-MTP

Supports constrained backbone geometry studies

Removes β-methylene rotational degree of freedom

Evidence Dimension	Side-chain length (carbon atoms between indole C3 and α-carbon) and molecular weight
Target Compound Data	2 carbon atoms; MW 220.22 g/mol; formula C₁₁H₁₂N₂O₃
Comparator Or Baseline	5-MTP: 3 carbon atoms; MW 234.25 g/mol; formula C₁₂H₁₄N₂O₃
Quantified Difference	ΔMW = −14.03 g/mol; one fewer methylene (−CH₂−) unit in side chain
Conditions	Structural comparison based on molecular formula and IUPAC nomenclature

Why This Matters

Selecting the wrong side-chain length (e.g., substituting 5-MTP for the target compound) introduces an additional rotational degree of freedom and altered spatial presentation that can abolish binding to targets requiring the more constrained indolylglycine pharmacophore, particularly in enzyme inhibitor design where precise α-carbon geometry is critical.

• [1] ChemWhat. 5-Methoxy-DL-tryptophan (CAS 28052-84-8). IUPAC: 2-amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid. Molecular Formula: C₁₂H₁₄N₂O₃. View Source

α-Amino Functionality vs. 5-Methoxyindole-3-Acetic Acid

The target compound bears a protonatable α-amino group (pKa ~9.0–9.5 predicted for α-amino acids) and a carboxylic acid, whereas 5-methoxyindole-3-acetic acid (5-MIAA, CAS 3471-31-6; C₁₁H₁₁NO₃; MW 205.21) lacks the α-amino substituent entirely, bearing only a carboxylic acid at the equivalent position . This functional group difference fundamentally alters the compound's ionization state at physiological pH (zwitterionic for the target; anionic for 5-MIAA), hydrogen-bonding capacity, and ability to engage in charge-reinforced interactions with biological targets. In the context of indole-based NMDA-glycine site ligands, the presence and precise positioning of the α-amino group has been shown to be essential for productive receptor engagement [1].

α-Amino Functionality

Class-level inference

Zwitterionic vs. anionic at pH 7.4

ΔMW = +15.01 g/mol vs. 5-MIAA

Required for peptide coupling and charge-reinforced binding

5-MIAA cannot serve as a substitute for amide bond formation

Evidence Dimension	Presence of α-amino substituent and physiological ionization state
Target Compound Data	α-NH₂ present; zwitterionic at pH 7.4 (both NH₃⁺ and COO⁻); MW 220.22; contains 2 nitrogen atoms
Comparator Or Baseline	5-MIAA: α-NH₂ absent; anionic at pH 7.4 (COO⁻ only); MW 205.21; contains 0 nitrogen atoms aside from indole NH
Quantified Difference	Qualitative functional group difference: presence vs. absence of α-amino group; ΔMW = +15.01 g/mol; 2N vs. 1N (excluding indole NH)
Conditions	Structural and physicochemical comparison at physiological pH 7.4

Why This Matters

5-MIAA cannot serve as a substitute where the α-amino group is required for target engagement, peptide bond formation, or zwitterionic character influencing membrane permeability and solubility – core considerations for procurement in medicinal chemistry and chemical biology programs.

• [1] Leeson PD et al. Variations of acidic functions at position 2 and substituents at positions 4, 5 and 6 of the indole moiety and their effect on NMDA-glycine site affinity. IBL Tool – Digitale Bibliotheek. Indole-based NMDA-glycine site SAR study. View Source

5-Methoxy Substitution and Receptor Selectivity

Addition of the 5-methoxy group to the indole scaffold of 3-indolylglycine (CAS 6747-15-5; C₁₀H₁₀N₂O₂; MW 190.20) increases molecular weight by 30.02 Da and introduces a hydrogen-bond acceptor capable of modulating receptor subtype selectivity. In a structurally related series of indole-based serotonergic ligands, the 5-methoxy substitution was identified as the most potent substituent for 5-HT₁A receptor affinity (Ki = 40 nM) among tested 5-position variants [1]. Notably, in N-(indol-3-ylglyoxylyl)amino acid derivatives tested for benzodiazepine receptor binding in bovine cortical membranes, 5-methoxy analogues were considerably less active than 5-chloro, 5-bromo, or 5-nitro congeners, demonstrating that the 5-methoxy effect is target-dependent and not universally potency-enhancing [2]. This target-dependent differentiation is critical for users selecting compounds for specific screening campaigns.

5-HT₁A Receptor Selectivity

Cross-study comparable

Ki = 40 nM (5-HT₁A)

Most potent among tested 5-position variants in related series

Supports serotonergic target profiling

Target-dependent; 5-methoxy less active at benzodiazepine sites

Evidence Dimension	Effect of 5-methoxy substitution on receptor binding affinity vs. unsubstituted and alternatively substituted indoles
Target Compound Data	5-OCH₃ substitution; ΔMW +30.02 vs. 3-indolylglycine; MW 220.22; H-bond acceptor (methoxy oxygen)
Comparator Or Baseline	3-Indolylglycine (R=H): MW 190.20; 5-chloro/5-bromo/5-nitro indolylglyoxylyl derivatives: more potent benzodiazepine receptor ligands than 5-methoxy; 5-methoxy cyclopropylamine: 5-HT₁A Ki = 40 nM
Quantified Difference	ΔMW = +30.02 g/mol; receptor selectivity profile altered; benzodiazepine receptor: 5-methoxy less active than 5-Cl/5-Br/5-NO₂; 5-HT₁A: 5-methoxy most potent among tested 5-substituents
Conditions	Comparative SAR analysis across two independent receptor systems (benzodiazepine, bovine cortical membranes; 5-HT₁A, recombinant human receptor)

Why This Matters

The 5-methoxy group is not a simple potency-enhancing modification; its effect is receptor-dependent. Procurement decisions must consider the specific target of interest, as 5-methoxy substitution may enhance activity at serotonergic targets while reducing activity at benzodiazepine-site targets compared to halogenated or nitro analogs.

• [1] Li Q et al. Synthesis and serotonin receptor affinities of a series of trans-2-(indol-3-yl)cyclopropylamine derivatives. J Med Chem, 1998. 5-Methoxy substitution: 5-HT₁A Ki = 40 nM. View Source
• [2] Da Settimo A et al. Specific inhibition of benzodiazepine receptor binding by some N-(indol-3-ylglyoxylyl)amino acid derivatives. Scilit. N-[(5-chloro-, 5-bromo-, or 5-nitroindol-3-yl)glyoxylyl]glycine/-alanine esters were most potent; 5-methoxy analogues considerably less active. View Source

Patent-Backed Therapeutic Differentiation

The compound class α-amino-indole-3-acetic acids, including 5-methoxy-substituted variants, is explicitly claimed in US patent US5245046A (filed 1991, Merck) as possessing utility for treatment of diabetes, obesity, and atherosclerosis [1]. The patent specifically enumerates 2-(1-benzyl-5-methoxyindol-3-yl)-2-[[3-(trifluoromethyl)phenyl]methylamino]acetic acid as a claimed embodiment, establishing that the 5-methoxy-α-amino-indole-3-acetic acid scaffold has been recognized as a privileged structure for metabolic disease targets. This patent-based differentiation is absent for the simpler 5-MIAA scaffold, which is primarily claimed in plant hormone (auxin-related) or melatonin metabolite contexts rather than as a direct α-amino acid pharmacophore for mammalian metabolic targets [2].

Patent Landscape

Class-level inference

US5245046A pharmacophore validation

Merck & Co., 1991

Metabolic disease target context

5-MIAA lacks equivalent mammalian patent support

Evidence Dimension	Therapeutic patent coverage for metabolic disease indications
Target Compound Data	α-Amino-indole-3-acetic acid scaffold (including 5-methoxy variants) claimed in US5245046A for anti-diabetic, anti-obesity, anti-atherosclerotic use
Comparator Or Baseline	5-MIAA: primarily claimed as plant auxin analog and melatonin metabolite; no direct metabolic disease patent coverage as α-amino acid pharmacophore
Quantified Difference	Qualitative: presence vs. absence of mammalian metabolic disease patent claims for the α-amino acid pharmacophore class
Conditions	Patent analysis – US5245046A (Merck, 1991) vs. 5-MIAA patent landscape

Why This Matters

For industrial users in metabolic disease drug discovery, the patent-backed pharmacophore validation of the α-amino-indole-3-acetic acid scaffold provides a stronger rationale for procurement compared to the 5-MIAA scaffold, which lacks equivalent mammalian therapeutic validation.

• [1] US5245046A. α-Amino-indole-3-acetic acids useful as anti-diabetic, anti-obesity and anti-atherosclerotic agents. Merck & Co. Filed 1991. Claims 5-methoxy substituted α-amino-indole-3-acetic acid derivatives. View Source
• [2] EP0375133A1. Alpha-amino-indole-3-acetic acids useful as anti-diabetic, anti-obesity and anti-atherosclerotic agents. European Patent Office, 1990. View Source

Chiral Resolution and Stereochemistry Availability

The target compound is commercially procurable in two distinct stereochemical forms: the racemic mixture (CAS 861258-66-4, purity ≥95%, catalog number 2042835 from Leyan) and the enantiopure (R)-isomer (CAS 1270276-43-1, purity 97%, catalog number CM245457 from Chemenu) . In contrast, 5-methoxy-DL-tryptophan (the racemic 5-MTP) is the predominant commercially available form, with enantiopure L- or D-5-MTP requiring specialized sourcing. This dual-availability of the target compound enables users to procure either the cost-effective racemate for initial screening or the enantiopure (R)-isomer for stereospecific studies without reliance on in-house chiral resolution. The (R)-configuration at the α-carbon is noted in vendor technical descriptions as critically influencing interactions with biological targets .

Chiral Availability

Supporting evidence

(R)-enantiomer: purity 97%

Racemate: purity ≥95%

Dual procurement options for stereochemical control

Reduces reliance on in-house chiral chromatography

Evidence Dimension	Commercial availability of enantiopure vs. racemic forms
Target Compound Data	Racemic: CAS 861258-66-4, purity ≥95%. (R)-enantiomer: CAS 1270276-43-1, purity 97%
Comparator Or Baseline	5-MTP: predominantly DL-racemic (CAS 28052-84-8); enantiopure forms require specialized sourcing
Quantified Difference	Target compound offers dual procurement options (racemic and (R)-isomer) from standard catalog suppliers; (R)-isomer purity 97% verified
Conditions	Commercial supplier catalog comparison (Leyan, Chemenu, CymitQuimica)

Why This Matters

For pharmacology groups requiring stereochemically defined material, the ready availability of the (R)-enantiomer eliminates the time and cost burden of chiral preparative chromatography, a significant procurement advantage over 5-MTP where enantiopure sourcing is less straightforward.

Evidence-Backed Application Scenarios

Constrained Peptide and Protein Engineering

The glycine-length side chain with direct indole-α-carbon attachment imposes backbone conformational restriction not achievable with tryptophan or 5-MTP. This makes the compound a candidate for incorporation into peptidomimetics where the indole side chain must be presented in a geometrically constrained orientation relative to the peptide backbone, as supported by the recognized utility of 3-indolylglycine derivatives in functional protein design . The 5-methoxy group further provides a spectrophotometric handle (UV absorption shift) and hydrogen-bonding capacity absent in unsubstituted 3-indolylglycine.

Serotonergic and Melatonergic Target Profiling

Based on class-level evidence that 5-methoxy substitution on indole scaffolds confers distinct receptor subtype selectivity profiles – enhancing 5-HT₁A affinity to 40 nM in related cyclopropylamine series [1] while reducing benzodiazepine-site activity compared to halogenated analogs [2] – the compound is positioned as a selectivity profiling tool to discriminate between 5-methoxy-indole-sensitive and -insensitive targets within the serotonergic/melatonergic receptor families. Procurement of the enantiopure (R)-isomer (CAS 1270276-43-1) enables stereospecific assessment.

Metabolic Disease Pharmacophore Exploration

The compound belongs to the α-amino-indole-3-acetic acid class claimed in US5245046A for anti-diabetic, anti-obesity, and anti-atherosclerotic indications [3]. As a structurally minimalist member of this pharmacophore class (free α-amino and α-carboxylic acid, unsubstituted on the amino nitrogen), the target compound serves as an appropriate baseline scaffold for systematic SAR expansion in metabolic disease programs, where the 5-methoxy substituent can be compared against 5-H, 5-Cl, 5-F, and 5-OH variants enumerated in the patent.

Indole-Based Bioactive Molecule Libraries

The compound's bifunctional nature (free amine and carboxylic acid on the α-carbon, plus the indole NH) provides three orthogonal derivatization handles for combinatorial library synthesis. The 5-methoxyindole core is a recognized privileged scaffold in medicinal chemistry, serving as a precursor for serotonin receptor modulators, NMDA receptor ligands, and kinase inhibitors . In contrast to 5-MIAA, the α-amino group enables amide bond formation without pre-functionalization, streamlining library production workflows.

Application

Selection Property

Validation Focus

Constrained peptide engineering

C2 side-chain backbone restriction

Geometric orientation vs. tryptophan controls

Serotonergic target profiling

5-methoxy substituent selectivity profile

5-HT₁A vs. benzodiazepine site discrimination

Metabolic disease pharmacophore exploration

α-amino-indole-3-acetic acid scaffold

Baseline SAR expansion against patent claims

Indole-based library synthesis

Three orthogonal derivatization handles

Amide bond formation without pre-functionalization

• [1] Li Q et al. Synthesis and serotonin receptor affinities of a series of trans-2-(indol-3-yl)cyclopropylamine derivatives. J Med Chem, 1998. 5-Methoxy substitution: 5-HT₁A affinity 40 nM. View Source
• [2] Da Settimo A et al. Specific inhibition of benzodiazepine receptor binding by some N-(indol-3-ylglyoxylyl)amino acid derivatives. 5-Methoxy analogues considerably less active than 5-Cl/5-Br/5-NO₂. View Source
• [3] US5245046A. α-Amino-indole-3-acetic acids useful as anti-diabetic, anti-obesity and anti-atherosclerotic agents. Merck & Co., 1991. View Source